N-((4-(1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)isoxazole-5-carboxamide

• IUPAC Name: N-[[4-(1H-benzimidazol-2-yl)cyclohexyl]methyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C18H20N4O2/c23-18(16-9-10-20-24-16)19-11-12-5-7-13(8-6-12)17-21-14-3-1-2-4-15(14)22-17/h1-4,9-10,12-13H,5-8,11H2,(H,19,23)(H,21,22)
• InChI Key: NWJQEDPPFIZWMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CNC(=O)C2=CC=NO2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

“N-((4-(1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)isoxazole-5-carboxamide” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is a key component in many functional molecules used in a variety of everyday applications.

Molecular Structure Analysis

The molecular structure of “N-((4-(1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)isoxazole-5-carboxamide” can be analyzed using various spectroscopic techniques. For instance, Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule. Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-((4-(1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)isoxazole-5-carboxamide” can be inferred from spectroscopic data. For instance, IR spectroscopy can provide information about the functional groups present in the molecule. NMR spectroscopy can provide detailed information about the structure of the molecule.

Scientific Research Applications

Benzimidazole and Isoxazole Compounds in Scientific Research

• Drug Discovery and Development : Research on compounds with benzimidazole and isoxazole structures has significantly contributed to the development of new therapeutic agents. For example, benzimidazole derivatives have been explored for their antitumor, antimicrobial, and antiviral activities. These compounds' ability to interact with various biological targets makes them valuable scaffolds in medicinal chemistry (Rasal, Sonawane, & Jagtap, 2020; Shruthi et al., 2016).

• Anticancer Research : Benzimidazole derivatives have shown significant anticancer activity in various cell lines, offering a promising route for anticancer drug development. Molecular hybridization strategies leading to the creation of benzimidazole-containing compounds demonstrate potential against specific cancer cell lines, indicating their role in targeted therapy strategies (Rasal, Sonawane, & Jagtap, 2020).

• Antimicrobial and Antioxidant Activities : The synthesis of benzimidazole derivatives has also been linked to antimicrobial and antioxidant activities. These compounds are tested against a variety of microorganisms and have shown promising results, which could lead to new treatments for infectious diseases and conditions associated with oxidative stress (Sindhe et al., 2016).

• Inhibition of Viral Replication : Specific benzimidazole-based compounds have demonstrated remarkable activity against avian influenza virus, highlighting the potential of these molecules in treating viral infections. The synthesis of novel benzamide-based 5-aminopyrazoles and their efficacy against the H5N1 strain suggest the versatility of benzimidazole derivatives in antiviral research (Hebishy, Salama, & Elgemeie, 2020).